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Compound of Interest

1-Benzoylpiperidin-3-amine
Compound Name:

hydrochloride
CAS No.: 1158607-76-1
Cat. No.: B1438425

Get Quote

Part 1: Executive Technical Summary

1-Benzoylpiperidin-3-amine hydrochloride (CAS: 1158607-76-1) is a privileged scaffold
intermediate used in the synthesis of bioactive small molecules.[1] Structurally, it consists of a
piperidine ring constrained by a benzoyl amide at the

position, with a reactive primary amine at the
position.[1]

Unlike the common 1-benzyl analog (used as a removable protecting group), the 1-benzoyl
moiety is typically a permanent structural feature intended to occupy hydrophobic pockets in
target proteins (e.g., GPCRs, Kinases, Serine Proteases).[1] The hydrochloride salt form
ensures stability and water solubility for easier handling during aqueous workups or biological
assays.[1]

Core Chemical Identity
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Property Specification
3-Aminopiperidin-1-yl)(phenyl)methanone

UPAC Name :1ydrochlor:i2e e

CAS Number 1158607-76-1

Molecular Formula

Molecular Weight 240.73 g/mol

Free Base MW 204.27 g/mol

Appearance White to off-white crystalline solid

Soluble in Water, DMSO, Methanol; Insoluble in

Solubility
Hexanes, Et20

o Available as Racemic, (R)-enantiomer, or (S)-
Chirality )
enantiomer

Part 2: Structural Logic & Pharmacophore Mapping

In drug design, this compound acts as a Constrained Diamine Scaffold.[1] The piperidine ring
imposes a specific vector angle between the hydrophobic benzoyl group and the polar amine,
distinct from flexible linear linkers.[1]

Pharmacophore Analysis

e Benzoyl Group (Hydrophobic Domain): Acts as an aromatic anchor, engaging in

stacking or hydrophobic interactions within the binding pocket.[1] Being an amide, it is
metabolically stable compared to esters.[1]

» Piperidine Ring (Scaffold): Provides a semi-rigid chair conformation.[1] The 1,3-substitution
pattern creates a non-linear geometry, often crucial for selectivity between receptor
subtypes.[1]

» C3-Amine (Reactive Handle): The primary amine is the site of diversification.[1] It can be
converted into ureas, sulfonamides, or secondary amines to tune potency.[1] In the HCI salt
form, this amine is protonated (
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), providing high water solubility.[1]
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Figure 1: Pharmacophore segmentation of the 1-Benzoylpiperidin-3-amine scaffold.[1]

Part 3: Synthesis & Manufacturing Protocol

Direct benzoylation of 3-aminopiperidine is problematic due to competing nucleophilicity
between the secondary ring nitrogen (

) and the primary exocyclic amine (

).[1] A self-validating protocol requires an orthogonal protection strategy to ensure
regioselectivity.[1]

Validated Synthetic Route (Orthogonal Protection)

This route guarantees the benzoyl group attaches only to the ring nitrogen.[1]

Step 1: Protection (if starting from diamine) Use commercially available tert-butyl piperidin-3-
ylcarbamate (3-N-Boc-aminopiperidine) to bypass this step.[1]

Step 2: Regioselective Benzoylation

Reagents: 3-N-Boc-aminopiperidine (1.0 eq), Benzoyl Chloride (1.1 eq), Triethylamine (1.5
eq).[1]

Solvent: Dichloromethane (DCM) (Anhydrous).[1]

Conditions:

, 2-4 hours.[1]

Mechanism: The Boc group shields the C3-amine.[1] The
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piperidine nitrogen attacks the benzoyl chloride.[1]
e Workup: Wash with

(removes unreacted amine), then

.[1] Dry organic layer (

)[1]

Step 3: Deprotection & Salt Formation

Reagents:

in Dioxane (5-10 eq).

e Solvent: Dioxane or MeOH.[1]
» Conditions:

, 1-2 hours.[1]

e Observation: Evolution of

gas.[1] Product precipitates as the HCI salt.[1]

« |solation: Filtration and washing with Diethyl Ether (

) to remove organic impurities.[1]
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Figure 2: Orthogonal synthesis workflow ensuring regiochemical purity.
Part 4: Applications in Drug Discovery

Serine Protease Inhibitors

The 1-benzoylpiperidine moiety mimics the

or
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residues in peptide substrates.[1] The C3-amine can be coupled to electrophilic "warheads"
(e.g., boronic acids, nitriles) that covalently trap the enzyme's active site serine.[1]

o Reference: Piperidine derivatives are frequent scaffolds in Factor Xa and Thrombin inhibitors

[1].[1]

GPCR Ligands (Dopamine/Serotonin)

The distance between the aromatic benzoyl ring and the basic amine nitrogen (approx. 5-7 A)
allows this scaffold to span the orthosteric binding sites of monoamine receptors.[1]

o Mechanism: The protonated amine interacts with the conserved Aspartate residue (e.g.,
Asp3.[1]32) in the GPCR transmembrane domain, while the benzoyl group engages
hydrophobic residues in the extracellular loop.[1]

Kinase Inhibitors

Used as a solvent-exposed tail.[1] The amine is often amidated with a hinge-binding
heterocycle.[1] The benzoyl group improves permeability by masking the polarity of the
piperidine nitrogen.[1]

Part 5: Handling, Stability & Safety
Stability Profile

» Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic. It must be stored in a
desiccator.[1]

e Thermal Stability: Stable up to melting point (

dec). Avoid prolonged exposure to temperatures
in solution to prevent amide hydrolysis (though benzamides are generally robust).[1]

» Chiral Integrity: If using the (R) or (S) enantiomer, avoid strong bases at high temperatures,
which could potentially cause racemization at the C3 center, although this is slow for
piperidines compared to alpha-amino ketones.[1]

Safety (SDS Summary)
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 Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[1][2][3]
o H319: Causes serious eye irritation.[1][2][3]
o H335: May cause respiratory irritation.[1][2][3]

« Handling: Wear nitrile gloves and safety glasses.[1] Use a fume hood when handling the fine
powder to avoid inhalation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1438425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

